2,6-Dichloro-7-(2,2,2-trifluoroethyl)-7H-purine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Synthesis and Biological Activity
Research highlights the synthesis of purine derivatives and their potential biological activities, including antirhinovirus activities and as specific inhibitors of protein kinases. These compounds demonstrate significant potential in therapeutic applications due to their structure-activity relationships (Kelley, Linn, & Selway, 1989); (Lorente-Macías et al., 2018).
Chemical Synthesis Techniques
Studies focus on efficient protocols for preparing purine derivatives, including methods for N7-alkylation and insights into the chemistry of fluorinated purines. These methodologies are pivotal for developing new compounds with enhanced biological properties (Kotek, Tobrman, & Dvořák, 2012); (Jones, Winship, Caldwell, & Collins, 2014).
Mechanistic Studies
Research into the mechanisms of reactions involving purine derivatives, such as C-nitration, offers deep insights into how these compounds interact at the molecular level, which is crucial for designing drugs with specific targets (Rodenko, Koch, van der Burg, Wanner, & Koomen, 2005).
Corrosion Inhibition
Purines and their derivatives are also studied for their potential as corrosion inhibitors for metals, demonstrating the versatility of these compounds beyond biomedical applications (Yan, Li, Cai, & Hou, 2008).
Material Science
The preparation and structural analysis of metal complexes with purine derivatives further illustrate the diverse applications of these compounds in material science, contributing to the development of new materials with specific electronic or catalytic properties (Sheldrick, 1982).
Properties
IUPAC Name |
2,6-dichloro-7-(2,2,2-trifluoroethyl)purine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3Cl2F3N4/c8-4-3-5(15-6(9)14-4)13-2-16(3)1-7(10,11)12/h2H,1H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QXLVAISNZXCKGB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NC2=C(N1CC(F)(F)F)C(=NC(=N2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3Cl2F3N4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.02 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.